Goldenrod
Plant Description
Goldenrod (Solidago spp.), a genus within the Asteraceae family, is a perennial herb recognized for its vibrant yellow inflorescences. Pharmacognostically, it is valued for its diuretic, anti-inflammatory, and antiseptic properties, primarily attributed to its rich composition of flavonoids (e.g., rutin, quercetin), phenolic acids, saponins, and essential oils. Traditionally used for urinary tract ailments, kidney stones, and as an astringent, its phytochemistry supports its therapeutic applications in herbal medicine.
Geographic Distribution
Native to North America, now widely naturalized in Asia, Europe, South America, and Oceania. In China, it is mainly distributed in East China, Central China, and Southwest China, particularly common in Jiangsu, Zhejiang, and Shanghai.
